Cas no 1823920-22-4 (Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester
• CAS No: 1823920-22-4
• MF: C₉H₈ClN₃O₂
• MW: 225.63
• MDL: MFCD25541500
• CID: 5530523
• PubChem ID: 122238887
• Update Time: 2024-11-06

Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-, ethyl ester
• ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate
• AS-77833
• 1823920-22-4
• AKOS040796011
• EN300-9719636
• D85359
• Z1725992422
• F1908-2653

• MDL： MFCD25541500
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-7-8(10)11-3-4-13(7)12-6/h3-5H,2H2,1H3
• InChI Key： RVDVBMQMOLVNCJ-UHFFFAOYSA-N
• SMILES： C12=CC(C(OCC)=O)=NN1C=CN=C2Cl

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: -3.20±0.30(Predicted)